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Cat. No.: B1612987 Get Quote

An In-depth Technical Guide to the Thermodynamic Properties of Sodium Metaborate
Octahydrate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of aqueous solutions of sodium metaborate octahydrate. Sodium metaborate, particularly in

its hydrated forms, serves various industrial roles, including as a buffering agent, a component

in adhesives, and in textile processing.[1][2] A thorough understanding of its thermodynamic

behavior in solution is critical for optimizing these applications and for the development of new

formulations. This document summarizes key quantitative data, details relevant experimental

protocols, and visualizes the workflow for property determination.

Physicochemical and Thermodynamic Data
Sodium metaborate can exist in several hydrated forms, with the octahydrate (NaBO₂·4H₂O,

sometimes written as Na₂B₂O₄·8H₂O) and the tetrahydrate (NaBO₂·2H₂O) being common

commercial forms.[1][3] The octahydrate form consists of white, crystalline granules and is

highly soluble in water, which allows for the preparation of solutions with a high concentration

of borate ions.[1][4]
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The fundamental properties of sodium metaborate octahydrate are essential for preparing

solutions and for subsequent thermodynamic analysis.

Property Value Source

Molecular Formula NaBO₂·4H₂O [1][4]

Molecular Weight 137.88 g/mol [1][4]

Appearance White crystalline granules [1][4]

Specific Gravity 1.74 [1][4]

Water of Crystallization 52.26% [4]

Solubility Data
The solubility of sodium metaborate is temperature-dependent. The octahydrate is the stable

form in contact with saturated solutions at temperatures between 11.5 and 53.6 °C.[5] Above

53.6 °C, the dihydrate becomes the stable phase.[5][6] The dissolution process for the

tetrahydrate and dihydrate forms is endothermic, as indicated by increasing solubility with

temperature up to 105°C.[7]

Temperature (°C) Temperature (°F)
Solubility (% by weight as
NaBO₂·4H₂O)

0 32 30.4

5 41 32.9

10 50 35.6

15 59 38.8

Data sourced from the Sodium Metaborate 8 Mol Product Data Sheet, which corresponds to

the octahydrate form.[4]
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Sodium metaborate solutions are alkaline and act as excellent buffering agents.[4] The pH

increases moderately with concentration.

Concentration (% by weight) pH at 20°C (68°F)

0.1 10.52

0.5 10.8

1.0 11.0

2.0 11.3

4.0 11.4

10.0 11.8

15.0 12.0

Data for sodium metaborate tetrahydrate, which exhibits similar pH characteristics.[3]

Viscosity and Enthalpy Data
Quantitative data for the viscosity and enthalpy of sodium metaborate octahydrate solutions

are less commonly tabulated in general reference materials but can be determined

experimentally. Viscosity data can be analyzed using Jones-Dole type correlations to

understand ion-solvent and ion-ion interactions.[8] The integral heats of solution (ΔH),

entropies of solution (ΔS), and free enthalpies of solution (ΔG) for the NaBO₂-H₂O system have

been calculated over a wide range of concentrations and temperatures, showing complex

dependencies.[9] For instance, the enthalpy of solution may become negative only for very

dilute solutions at high temperatures.[9] The enthalpy of dilution is defined as the enthalpy

change associated with the dilution process at constant pressure.[10][11][12]

Experimental Protocols
The determination of thermodynamic properties requires precise and controlled experimental

procedures. The following sections outline the methodologies for key measurements.
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The overall process for characterizing the thermodynamic properties of a salt solution follows a

logical sequence from preparation to analysis.

1. Sample Preparation

2. Property Measurement

3. Data Analysis & Modeling

Prepare Solutions
of Known Concentration

Solubility
Determination

Density
Measurement

Viscosity
Measurement

Calorimetry
(Heat Capacity,

Enthalpy of Dilution)

Data Compilation
& Tabulation

Thermodynamic
Modeling

Click to download full resolution via product page

Caption: Workflow for experimental determination of thermodynamic properties.

Solubility Determination
The solubility of sodium metaborate octahydrate at various temperatures can be determined

by identifying the saturation temperature of solutions with known compositions.[13]

Protocol:

Preparation of Saturated Solution: Prepare a series of solutions with known masses of

sodium metaborate octahydrate and deionized water in sealed test tubes.[14][15]
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Heating and Dissolution: Heat the solutions in a water bath while stirring until all the salt

completely dissolves.[15][16]

Cooling and Observation: Remove the test tubes from the heat and allow them to cool slowly

while stirring.[16]

Record Saturation Temperature: Carefully observe the solution and record the temperature

at which the first crystals begin to form. This is the saturation temperature for that specific

concentration.[14][16]

Data Analysis: Convert the mass compositions to solubility units (e.g., grams of solute per

100 g of water).

Construct Solubility Curve: Plot the calculated solubilities against their corresponding

saturation temperatures to generate a solubility curve.[14][15]

Density Measurement
The density of the solutions can be measured using several methods, including gravimetrically

with volumetric glassware or with a digital density meter.[17][18]

Protocol (Using Volumetric Glassware and a Balance):

Equipment: Use a calibrated volumetric flask or pycnometer.[19]

Weigh Empty Flask: Accurately weigh a clean, dry volumetric flask on an analytical balance.

[17]

Fill with Solution: Fill the flask to the calibration mark with the sodium metaborate solution at

a constant, recorded temperature.

Weigh Filled Flask: Reweigh the flask containing the solution.

Calculation: The mass of the solution is the difference between the filled and empty flask

weights. The density is calculated by dividing the mass of the solution by the known volume

of the flask.[20]
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Viscosity Measurement
The viscosity of sodium metaborate solutions can be determined using viscometers, such as

capillary or rotational viscometers, which are suitable for dilute polymer solutions and other

Newtonian fluids.[21][22][23]

Protocol (Using a Capillary Viscometer):

Instrument Setup: Select an appropriate capillary viscometer (e.g., Ubbelohde type) and

place it in a constant temperature bath to ensure thermal equilibrium.[21]

Measure Efflux Time of Solvent: Introduce a known volume of the pure solvent (deionized

water) into the viscometer and measure the time it takes for the liquid to flow between two

marked points (the efflux time, t₀).[24]

Measure Efflux Time of Solutions: Repeat the measurement for each of the prepared sodium

metaborate solutions of varying concentrations to get their respective efflux times (t).[24]

Calculate Relative Viscosity: The relative viscosity (ηᵣ) is the ratio of the solution's efflux time

to the solvent's efflux time (ηᵣ = t/t₀).[24]

Further Analysis: Use the relative viscosity and concentration data to calculate other

parameters like specific and reduced viscosity to further characterize the solution's

properties.[22][24]

Calorimetry for Heat Capacity and Enthalpy of Dilution
Solution calorimetry is used to measure the heat changes that occur upon dissolution or

dilution.[25] This allows for the determination of properties like the heat capacity of the solution

and the enthalpy of dilution.

Protocol (Using a Solution Calorimeter):

Calorimeter Calibration: Determine the heat capacity of the calorimeter system (C_cal). This

is often done by dissolving a substance with a well-known heat of solution, such as NH₄Cl, or

by using an integrated electrical heater.[25][26]

Enthalpy of Dilution Measurement:
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Place a known mass of a sodium metaborate solution of initial concentration into the

calorimeter's reaction vessel (Dewar).[27]

Place a known mass of the solvent (water) into a glass ampoule within the calorimeter.

Allow the system to reach thermal equilibrium and record the initial temperature (T_initial).

Break the ampoule to mix the solvent with the solution, initiating the dilution process.

Record the temperature change until a stable final temperature (T_final) is reached.[27]

Calculation:

The heat absorbed or released by the dilution process (q_dilution) is calculated using the

total heat capacity of the system (solution + calorimeter) and the measured temperature

change (ΔT = T_final - T_initial).[28][29]

The molar enthalpy of dilution (ΔH_dilution) is then found by dividing q_dilution by the

number of moles of the solute.[10] This process can be repeated by diluting from one

concentration to another.[30][31]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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